1H,4H-[1,3]Thiazeto[3,2-a]quinoline-3-carboxylic acid, 6-fluoro-1-methyl-7-[4-[(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl]-1-piperazinyl]-4-oxo-, hydrochloride

• CAS RN: 123447-63-2
• Molecular Formula: C21H20FN3O6S
• Molecular Weight: 461.46
• IUPAC Name: 6-fluoro-1-methyl-7-[2-methyl-4-(5-methyl-2-oxo-1,3-dioxol-4-yl)piperazin-1-yl]-4-oxo-1H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylic acid
• InChI: InChI=1S/C21H20FN3O6S/c1-9-8-23(18-10(2)30-21(29)31-18)4-5-24(9)15-7-14-12(6-13(15)22)17(26)16(20(27)28)19-25(14)11(3)32-19/h6-7,9,11H,4-5,8H2,1-3H3,(H,27,28)
• InChI Key: HERMWCYGOVMYGJ-UHFFFAOYSA-N
• SMILES: CC1CN(CCN1C2=C(C=C3C(=C2)N4C(SC4=C(C3=O)C(=O)O)C)F)C5=C(OC(=O)O5)C
• solubility: not available

Description

1H,4H-[1,3]Thiazeto[3,2-a]quinoline-3-carboxylic acid, 6-fluoro-1-methyl-7-[4-[(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl]-1-piperazinyl]-4-oxo-, hydrochloride is a useful research compound. Its molecular formula is C21H20FN3O6S and its molecular weight is 461.46. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

• Broad-Spectrum Antibacterial Activity : This compound, known as NM441, is a prodrug of NM394, which has shown a broad antibacterial spectrum of activity against both Gram-positive and Gram-negative bacteria, as well as anaerobes (Tanimura et al., 2012).
• Antimycobacterial Properties : Research has also highlighted the effectiveness of similar compounds in the same family against Mycobacterium tuberculosis, with certain derivatives showing significant in vitro and in vivo activity (Murugesan et al., 2008).

Pharmacokinetics

• Bioavailability Enhancement : Studies indicate that as a prodrug, NM441 enhances the bioavailability of NM394, the active form. After oral administration, NM441 is readily absorbed and hydrolyzed to NM394, suggesting an effective delivery mechanism for the active drug (Ozaki et al., 1997).
• Metabolism in Various Species : Research on the metabolism of NM441 in rats, dogs, and monkeys has shown that most of the administered drug is metabolized to NM394, its active form, indicating a consistent metabolic pathway across different species (Okuyama & Morino, 1997).

Synthesis and Chemical Studies

• Synthesis Techniques : There have been several studies focusing on the synthesis of this compound and its derivatives, offering insights into efficient production methods for pharmaceutical applications (Matsuoka et al., 1997), (Chun, 2005).

Additional Applications

• Electrochemical Studies : Electrochemical investigations of related compounds have been carried out, potentially indicating broader applications in chemical analysis and material sciences (Pang et al., 2008).